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Compound of Interest

Compound Name: Ac-Yvad-cho

Cat. No.: B1673944

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of the
caspase-1 inhibitor, Ac-YVAD-CHO, in dimethyl sulfoxide (DMSO). Ac-YVAD-CHO is a potent,
reversible, and selective inhibitor of caspase-1 (ICE/interleukin-1(3 converting enzyme), playing
a crucial role in studies of apoptosis and inflammation.[1][2][3] Accurate preparation of the
stock solution is critical for obtaining reliable and reproducible experimental results.

Quantitative Data Summary

For ease of reference and calculation, the key quantitative data for Ac-YVAD-CHO are

summarized in the table below.

Property Value Source(s)
Molecular Weight 492.52 g/mol [1112][3]
Solubility in DMSO 2 mg/mL to 30 mg/mL [1][4][5]

Recommended Storage of
-20°C
Powder

[3]4]

Recommended Storage of
Stock Solution

-20°C or -80°C

[1](2]
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Note on Solubility: The reported solubility of Ac-YVAD-CHO in DMSO varies across different
suppliers. It is recommended to consult the manufacturer's datasheet for the specific lot being
used. Sonication may be required to fully dissolve the compound.[1]

Experimental Protocol: Preparation of a 10 mM Ac-
YVAD-CHO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Ac-YVAD-CHO in DMSO.
This concentration is a common starting point for subsequent dilutions to working
concentrations for cell-based assays or other experiments.

Materials:

Ac-YVAD-CHO powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or amber glass vials

o Vortex mixer

e Sonicator (optional)

o Calibrated micropipettes

e Analytical balance

Procedure:

o Equilibration: Before opening, allow the vial of Ac-YVAD-CHO powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture onto the
hygroscopic powder.

» Weighing: Carefully weigh out the desired amount of Ac-YVAD-CHO powder using an
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need
4.925 mg of Ac-YVAD-CHO.
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o Calculation:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 492.52 g/mol x 1000 mg/g = 4.925 mg

o Dissolution: Add the appropriate volume of DMSO to the vial containing the weighed Ac-
YVAD-CHO powder. For the example above, add 1 mL of DMSO.

e Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

e Sonication (if necessary): If the compound does not fully dissolve with vortexing, sonicate the
solution in a water bath for 5-10 minutes.[1] Visually inspect the solution to ensure there are
no visible particles.

» Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the
stock solution into smaller, single-use volumes (e.g., 10-50 pL) in microcentrifuge tubes.

o Storage: Store the aliquots of the stock solution at -20°C or -80°C for long-term storage.[1][2]
When stored properly, the solution in DMSO should be stable for at least one year.[1]

Visualizing the Workflow

The following diagram illustrates the key steps in the preparation of the Ac-YVAD-CHO stock
solution.
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Workflow for Ac-YVAD-CHO Stock Solution Preparation

Ready for Experimental Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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